Ganodermic acid S

• Molecular Formula: C34H50O6
• Molecular Weight: 554.8 g/mol
• InChI: InChI=1S/C34H50O6/c1-20(11-10-12-21(2)30(37)38)26-19-29(40-23(4)36)34(9)25-13-14-27-31(5,6)28(39-22(3)35)16-17-32(27,7)24(25)15-18-33(26,34)8/h12-13,15,20,26-29H,10-11,14,16-19H2,1-9H3,(H,37,38)/b21-12+/t20-,26-,27+,28-,29-,32-,33-,34-/m1/s1
• InChIKey: OTUZGGSAOMCYNC-HQGDWPTRSA-N

Ganodermic acid S: Overview

Ganodermic acid S (GMAS, CAS: 112430-63-4) is an oxygenated lanostanoid triterpenoid (C₃₄H₅₀O₆, MW: 554.76) isolated from the medicinal fungus Ganoderma lucidum [1]. It is classified as a prenol lipid within the triterpenoid subclass [2]. Unlike broad-spectrum ganoderic acid mixtures, ganodermic acid S is characterized as a specific positional isomer with quantifiable activities in platelet signaling modulation and differential pro-apoptotic effects in human carcinoma cells relative to structurally related in-class compounds [3].

TXA2 receptor-Gq pathway dissection without Gi suppression

Mitochondrial apoptosis model-response studies in cancer cells

Membrane-perturbation research independent of receptor engagement

• [1] Su CY, Shiao MS, Wang CT. Differential effects of ganodermic acid S on the thromboxane A2-signaling pathways in human platelets. Biochem Pharmacol. 1999;58(4):587-595. View Source
• [2] MeFSAT: Medicinal Fungi Secondary metabolites And Therapeutics. Ganodermic acid S. Institute of Mathematical Sciences (IMSc). View Source
• [3] Liu RM, Zhong JJ. Ganoderic acid Mf and S induce mitochondria mediated apoptosis in human cervical carcinoma HeLa cells. Phytomedicine. 2011;18(5):349-355. View Source

Ganodermic acid S: Why Analogs Cannot Substitute

Substitution of ganodermic acid S with generic "ganoderic acids" or undefined triterpenoid extracts introduces unquantifiable variability in critical research endpoints. Ganodermic acid S is a distinct positional isomer; its stereochemical configuration (3α,15α,24E) is a primary determinant of its specific biological interaction profile [1]. Direct comparative studies confirm that even closely related positional isomers—such as ganoderic acid Mf—exhibit quantitatively distinct effects on cell cycle phase arrest and apoptotic induction, despite sharing the same core lanostane skeleton [2]. Furthermore, analytical studies reveal that ganoderic acid S content varies significantly across different G. lucidum strains and fermentation conditions, meaning that crude or uncharacterized preparations do not guarantee the presence or concentration of this specific isomer [3]. Selecting a precisely defined, single-entity ganodermic acid S standard is therefore essential for reproducible quantitative pharmacology, mechanism-of-action elucidation, and the development of validated analytical methods.

Target

Substitute risk

Ganodermic acid S (E-isomer)

Geometric isomer (Z-configuration) shows divergent cytotoxicity; E/Z geometry alters cellular activity

GA-S (S phase arrest)

GA-Mf induces G1 phase arrest – cell-cycle phenotype may shift, invalidating mechanistic readouts

GA-S as TXA2 pathway-selective probe

Broad-spectrum TXA2 antagonists or pan-inhibitory triterpenoids cannot decouple Gq/Gi signaling

Positional or geometric isomers may produce divergent pathway responses; verification is required before any substitution.

• [1] Shiao MS, Lin LJ, Yeh SF. Triterpenes in Ganoderma lucidum. Phytochemistry. 1988;27(3):873-875. View Source
• [2] Liu RM, Zhong JJ. Ganoderic acid Mf and S induce mitochondria mediated apoptosis in human cervical carcinoma HeLa cells. Phytomedicine. 2011;18(5):349-355. View Source
• [3] Zhao N. Quantitative analysis of ganoderic acid T, S and R in Ganoderma mycelium by HPLC. Science and Technology of Food Industry. 2014. View Source

Ganodermic acid S: Quantitative Differentiation from Analogs

Selective TXA2 Gq Pathway Inhibition

In a direct head-to-head comparison of positional isomers, ganodermic acid S (GA-S) and ganoderic acid Mf (GA-Mf) induced arrest at distinct cell cycle phases in human cervical carcinoma HeLa cells. Treatment with GA-S specifically caused cell cycle arrest in the S phase, whereas treatment with GA-Mf caused arrest in the G1 phase [1]. This differential effect was observed under identical experimental conditions and demonstrates that the isomers target distinct regulatory checkpoints. Additionally, GA-Mf exhibited a more potent increase in the number of early and late apoptotic cells compared with GA-S [1].

TXA2 Gq pathway inhibition

Head-to-head

At 7.5 μM, >95% aggregation inhibition; Gq pathway blocked, Gi pathway preserved. U46619 control shows full aggregation.

Supports selective Gq/Gi pathway deconvolution

Human gel-filtered platelets; turbidimetry and Ca²⁺ mobilization assays

Evidence Dimension	Cell Cycle Phase Arrest Specificity
Target Compound Data	S-phase arrest
Comparator Or Baseline	Ganoderic acid Mf (GA-Mf): G1-phase arrest
Quantified Difference	Qualitative difference in arrest phase specificity (S vs. G1); GA-Mf more potent in apoptotic cell induction
Conditions	Human cervical carcinoma HeLa cells; flow cytometry analysis

Why This Matters

This evidence demonstrates that ganodermic acid S has a distinct mechanism of cell cycle intervention compared to its closest structural analog, making it the appropriate selection for studies focused specifically on S-phase checkpoint regulation or for research where G1-phase arrest is an undesired or confounding variable.

• [1] Liu RM, Zhong JJ. Ganoderic acid Mf and S induce mitochondria mediated apoptosis in human cervical carcinoma HeLa cells. Phytomedicine. 2011;18(5):349-355. View Source

Cell Cycle Arrest Phase Differentiation

Ganodermic acid S exerts a concentration-dependent inhibition on the response of human gel-filtered platelets (GFP) to U-46619, a thromboxane (TX) A2 mimetic [1]. The inhibition is characterized by strong suppression of U46619-induced diacylglycerol formation, Ca²⁺ mobilization, granule secretion, and arachidonic acid release . This activity profile is mechanistically distinct from the cytotoxic/apoptotic mechanisms observed in cancer cell lines, highlighting a specific signaling pathway modulation capability.

Cell cycle arrest phenotype

Head-to-head

GA-S causes S phase arrest; GA-Mf causes G1 phase arrest in HeLa cells (flow cytometry, identical conditions).

Cell-cycle checkpoint response differs by isomer

Propidium iodide DNA staining; both induce mitochondrial apoptosis

Evidence Dimension	Inhibition of U-46619-induced platelet activation
Target Compound Data	Concentration-dependent inhibition; strong suppression of multiple downstream signaling events
Comparator Or Baseline	Baseline: U-46619-induced platelet activation without inhibitor (positive control response)
Quantified Difference	Not available as a single IC₅₀ in open-access literature; characterized as 'concentration-dependent' and 'strong' across multiple secondary messenger endpoints
Conditions	Human gel-filtered platelets (GFP); U-46619 as thromboxane A2 mimetic agonist

Why This Matters

For researchers investigating thrombotic signaling pathways or screening for platelet activation modulators, ganodermic acid S offers a structurally defined triterpenoid tool with a documented mechanism of action targeting the TXA₂ signaling cascade, differentiating it from other ganoderic acids primarily characterized for cytotoxicity.

• [1] Su CY, Shiao MS, Wang CT. Differential effects of ganodermic acid S on the thromboxane A2-signaling pathways in human platelets. Biochem Pharmacol. 1999;58(4):587-595. View Source

MCF-7 Cytotoxicity vs. Geometric Isomer

In a GFP-based microplate assay, ganodermic acid S exhibited an IC₅₀ value of 32 µM against African green monkey Vero cells, a non-tumorigenic kidney epithelial cell line . This value provides a quantitative baseline for evaluating the compound's cytotoxic potential in normal (non-cancerous) cells.

MCF-7 cytotoxicity (CC₅₀)

Head-to-head

GA-S (E): 80.9 ± 6.8 μM vs. GA-Sz (Z): 50.6 ± 0.1 μM

Isomer-specific cytotoxicity comparison

MCF-7 cells, parallel assay (n=3); 1.6-fold CC₅₀ difference

Evidence Dimension	Cytotoxicity against non-tumorigenic Vero cells
Target Compound Data	IC₅₀ = 32 µM
Comparator Or Baseline	Baseline: untreated Vero cell viability
Quantified Difference	IC₅₀ = 32 µM
Conditions	African green monkey Vero cells; GFP-based microplate assay

Why This Matters

This single-concentration benchmark allows researchers to assess ganodermic acid S's relative selectivity when comparing its activity in tumor cell lines (e.g., HeLa) versus non-tumorigenic cells, informing decisions about its suitability as a lead compound or tool for cancer-selective studies.

Neuraminidase Inhibition: Comparison with Analogs

According to vendor technical specifications, ganodermic acid S in powder form is stable for long-term storage at -20°C for a duration of 3 years. In solvent (DMSO), stability is specified at -80°C for 1 year . These defined stability parameters support reproducible procurement planning and minimize batch-to-batch variability in longitudinal studies.

Neuraminidase inhibition

Head-to-head

GA-S: H1N1 IC₅₀ = 80.5 ± 24.9 μM, H5N1 >200 μM. Potent analogs (T-Q, TR) show 5–10 μM IC₅₀ values.

Supports neuraminidase SAR and low-activity control use

NA inhibition assay, n=3; not a substitute for potent NA inhibitors

Evidence Dimension	Compound Stability under Specified Storage Conditions
Target Compound Data	Powder: -20°C for 3 years; In solvent: -80°C for 1 year
Comparator Or Baseline	Baseline: Recommended storage for similar lanostanoid triterpenoids
Quantified Difference	Defined temporal stability window (3 years powder / 1 year solution)
Conditions	Vendor-specified storage (TargetMol / CymitQuimica technical datasheet)

Why This Matters

Documented, multi-year powder stability reduces procurement risk for laboratories planning long-term experimental series or those requiring consistent reference standards, as it provides assurance against rapid degradation when stored according to specified conditions.

Analytical Quantification: Validated HPLC Method for Ganodermic Acid S in Complex Biological Matrices

A validated HPLC method has been established for the accurate quantitative analysis of ganoderic acid S (GA-S) alongside GA-T and GA-R in Ganoderma mycelium [1]. The method employs a YMC C18 column (250 mm × 4.6 mm, 5 µm) with a mobile phase of 0.5% acetic acid (A) and methanol (B), using a gradient of 85% B → 100% B over 20 min, followed by 100% B for 10 min. UV detection is at 245 nm with a flow rate of 1 mL/min at 30°C [1]. A complementary capillary zone electrophoresis (CZE) method has also been reported for simultaneous determination of four GAs including GA-S, achieving baseline separation in 9 min with glycyrrhetinic acid as internal standard, demonstrating good linearity (r² > 0.9958) and recoveries ranging from 91.4% to 103.6% [2].

Evidence Dimension	Availability of Validated Analytical Methodology
Target Compound Data	HPLC method with defined parameters for GA-S quantification; CZE method with r² > 0.9958, LOD < 0.6 μg/mL, LOQ < 1.8 μg/mL
Comparator Or Baseline	Baseline: Analytical methods available for other ganoderic acids (GA-T, GA-R, GA-Mk, GA-Me)
Quantified Difference	Method validation metrics: r² > 0.9958; recoveries 91.4–103.6%; RSD < 5%
Conditions	YMC C18 column; 0.5% acetic acid-methanol mobile phase; UV detection at 245 nm

Why This Matters

The existence of validated, peer-reviewed HPLC and CZE methods for ganodermic acid S enables precise quantification in research samples and quality control of commercial preparations, providing a critical infrastructure for reproducible experimentation and procurement verification.

• [1] Zhao N. Quantitative analysis of ganoderic acid T, S and R in Ganoderma mycelium by HPLC. Science and Technology of Food Industry. 2014. View Source
• [2] Zhang Y, et al. Simultaneous determination of four ganoderic acids in Ganoderma lucidum mycelia by capillary zone electrophoresis. Chinese Journal of Analytical Chemistry. (via philo.alljournals.cn). View Source

Predicted ADMET Properties: Computationally Modeled Absorption, Solubility, and Hepatotoxicity Parameters

Computational ADMET prediction for ganodermic acid S indicates an Absorption Level of 2, a Blood-Brain Barrier (BBB) penetration Level of 4 (low), and a predicted aqueous solubility (logS) of -6.991 corresponding to Solubility Level 1. The predicted hepatotoxicity probability is 0.503 with CYP2D6 inhibition probability of 0.336 [1]. These in silico parameters provide a preliminary filter for assessing developability and comparing against other triterpenoid candidates. The compound exhibits weak drug-likeness grading (weight 0.199) [1].

Evidence Dimension	Predicted ADMET Parameters
Target Compound Data	Absorption Level 2; BBB Level 4; Solubility Level 1 (logS -6.991); Hepatotoxicity probability 0.503; CYP2D6 probability 0.336
Comparator Or Baseline	Baseline: Predicted ADMET profiles of related lanostanoid triterpenoids
Quantified Difference	Numerical prediction values as listed
Conditions	In silico ADMET prediction models (ETCM database)

Why This Matters

For researchers evaluating ganodermic acid S as a lead compound, these computationally derived ADMET parameters offer an initial, cost-effective filter to prioritize compounds for more resource-intensive in vitro and in vivo pharmacokinetic studies, particularly regarding absorption potential and low predicted CNS penetration.

• [1] ETCM: The Encyclopedia of Traditional Chinese Medicine. Ganodermic Acid S ADMET properties. View Source

Ganodermic acid S: Validated Research Applications

TXA2 Receptor-Gq vs. Gi Pathway Dissection

Ganodermic acid S is specifically indicated for research programs requiring interrogation of S-phase cell cycle arrest mechanisms in human carcinoma cells. Direct comparative data show that GA-S induces S-phase arrest in HeLa cells, in contrast to the G1-phase arrest induced by its positional isomer GA-Mf [1]. This differential specificity makes GA-S the appropriate molecular tool for studies focused on DNA synthesis phase checkpoints, replication stress responses, or S-phase-dependent chemosensitization strategies, where G1-arresting analogs would confound the experimental design [1].

S-Phase Apoptosis in Cervical Carcinoma Models

For investigations into thrombotic signaling pathways, ganodermic acid S serves as a structurally defined modulator of the thromboxane A2 (TXA₂) receptor signaling cascade. The compound demonstrates concentration-dependent inhibition of U-46619 (TXA₂ mimetic)-induced platelet activation, characterized by strong suppression of diacylglycerol formation, Ca²⁺ mobilization, granule secretion, and arachidonic acid release [2]. This established mechanism positions ganodermic acid S as a reference compound for screening assays aimed at identifying or characterizing novel antiplatelet agents targeting the TXA₂ pathway [2].

SAR of Lanostane Triterpenoids in MCF-7 Cells

The availability of peer-reviewed, validated HPLC and capillary zone electrophoresis (CZE) methods specifically including ganodermic acid S as an analyte [3][4] makes this compound an essential reference standard for analytical chemistry and quality control laboratories. Researchers involved in quantifying triterpenoid content in G. lucidum mycelium, fermentation broths, or dietary supplements can utilize GA-S for method calibration, system suitability testing, and accurate quantification, leveraging established chromatographic parameters (C18 column, methanol-acetic acid mobile phase, UV detection at 245 nm) [3][4].

Platelet Membrane Interaction and Perturbation

In early-stage oncology drug discovery, ganodermic acid S provides a useful tool for comparative selectivity profiling. Its defined IC₅₀ value of 32 µM against Vero cells (non-tumorigenic kidney epithelial line) serves as a quantitative benchmark for normal cell sensitivity. Researchers can compare the potency of GA-S in specific cancer cell lines of interest against this Vero cell IC₅₀ to calculate preliminary selectivity indices, facilitating the prioritization of compounds or structural analogs with more favorable therapeutic windows before advancing to more complex in vivo models .

Application

Selection Property

Validation Focus

TXA2 Gq/Gi pathway dissection

Pathway-selective inhibition profile

Gq-dependent vs. Gi-dependent platelet activation endpoints

S-phase apoptosis model in cervical carcinoma

S-phase cell-cycle arrest phenotype

DNA replication stress and mitochondrial membrane potential collapse

Lanostane triterpenoid SAR in MCF-7 cells

E/Z geometric isomer cytotoxicity differential

CC₅₀ comparison under controlled isomeric purity

Membrane interaction and perturbation studies

Membrane-incorporating amphipathic character

PIP₂ hydrolysis and morphological change at sub-aggregation concentrations

• [1] Liu RM, Zhong JJ. Ganoderic acid Mf and S induce mitochondria mediated apoptosis in human cervical carcinoma HeLa cells. Phytomedicine. 2011;18(5):349-355. View Source
• [2] Su CY, Shiao MS, Wang CT. Differential effects of ganodermic acid S on the thromboxane A2-signaling pathways in human platelets. Biochem Pharmacol. 1999;58(4):587-595. View Source
• [3] Zhao N. Quantitative analysis of ganoderic acid T, S and R in Ganoderma mycelium by HPLC. Science and Technology of Food Industry. 2014. View Source
• [4] Zhang Y, et al. Simultaneous determination of four ganoderic acids in Ganoderma lucidum mycelia by capillary zone electrophoresis. Chinese Journal of Analytical Chemistry. (via philo.alljournals.cn). View Source